Cas no 1539-06-6 (4-Acetamido-3-nitrobenzoic acid)

4-Acetamido-3-nitrobenzoic acid structure
1539-06-6 structure
Product Name:4-Acetamido-3-nitrobenzoic acid
CAS No:1539-06-6
Molecular Formula:C9H8N2O5
Molecular Weight:224.17022
MDL:MFCD00014703
CID:41551
PubChem ID:73758

4-Acetamido-3-nitrobenzoic acid Properties

Names and Identifiers

    • 4-Acetamido-3-nitrobenzoic acid
    • 3-nitro-4-acetamidobenzoic acid
    • 3-Nitro-4-acetamino-benzoesaeure
    • 4-Acetamino-3-nitrobenzoic acid
    • 4-Acetylamino-3-nitro-benzoesaeure
    • 4-acetylamino-3-nitro-benzoic acid
    • 4-Acetylamino-3-nitrobenzoic acid
    • IFLAB-BB F0848-0321
    • RARECHEM AL BO 2003
    • 4-(acetylamino)-3-nitro-benzoicaci
    • 4-(ACETYLAMINO)-3-NITROBENZENECARBOXYLIC ACID
    • 4-Acetamido-3-nitrobenzoic acid 97%
    • 4-Acetamido-3-nitrobenzoic acid, 97+%
    • 4-Acetamido-3-nitrobenzoic acid, 98+%
    • 1539-06-6
    • 4-acetamido-3-nitrobenzoicacid
    • NS00025001
    • 9N-715
    • 4-Acetamido-3-nitrobenzoic acid, 97%
    • SB79600
    • 4-acetamido-3-nitro-benzoic acid
    • 4-(Acetylamino)-3-nitrobenzoic acid
    • CHEMBL111082
    • NSC-190738
    • AKOS002285072
    • Q27273300
    • 9W2250FZKC
    • NSC190738
    • BENZOIC ACID, 4-ACETAMIDO-3-NITRO-
    • AE-641/01923060
    • EINECS 216-265-2
    • UNII-9W2250FZKC
    • AC-7719
    • J-009055
    • COMPOUND A1
    • MFCD00014703
    • Oprea1_193610
    • 4-Acetamido-3-nitro benzoic acid
    • NSC 190738
    • DTXSID3061766
    • FT-0616684
    • EN300-103539
    • SCHEMBL3613079
    • CS-0204510
    • CBDivE_002615
    • BENZOIC ACID, 4-(ACETYLAMINO)-3-NITRO-
    • 4-(Acetylamino)-3-nitrobenzoic acid #
    • AM20030048
    • DTXCID7034963
    • DB-012138
    • 4-Acetylamino-3-nitro-benzoic acid
    • STL451544
    • 4-ACETAMIDO-3-NITROBENZOIC ACID
    • 4-ACETAMINO-3-NITROBENZOIC ACID
    • 4-ACETYLAMINO-3-NITROBENZOIC ACID
    • MDL: MFCD00014703
    • InChIKey: BRQIMWBIZLRLSV-UHFFFAOYSA-N
    • Inchi: 1S/C9H8N2O5/c1-5(12)10-7-3-2-6(9(13)14)4-8(7)11(15)16/h2-4H,1H3,(H,10,12)(H,13,14)
    • SMILES: CC(NC1=C([N+]([O-])=O)C=C(C(O)=O)C=C1)=O
    • BRN: 2217819

Computed Properties

  • Exact Mass: 224.04300
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 224.043
  • Heavy Atom Count: 16
  • Complexity: 312
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: 7
  • Surface Charge: 0
  • Topological Polar Surface Area: 112A^2

Experimental Properties

  • LogP: 1.84760
  • PSA: 112.22000
  • Refractive Index: 1.5570 (estimate)
  • Boiling Point: 365.56°C (rough estimate)
  • Melting Point: 220-224 °C (lit.)
  • Flash Point: 254.6 °C
  • Color/Form: Powder.
  • Solubility: Not determined
  • Density: 1.4656 (rough estimate)

4-Acetamido-3-nitrobenzoic acid Security Information

  • Symbol: GHS07
  • WGK Germany:3
  • Safety Term:S26;S37/39
  • Safety Instruction: S36/37-S37/39-S26
  • Risk Phrases:R36/37/38
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H317
  • Warning Statement: P280
  • Storage Condition:Store at room temperature
  • Risk Phrases: 43
  • Signal Word:Warning
  • TSCA:Yes

4-Acetamido-3-nitrobenzoic acid Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Acetamido-3-nitrobenzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003L2R-1g
4-Acetamido-3-nitrobenzoic acid
1539-06-6 98%
1g
$7.00 2025-02-20
A2B Chem LLC
AB66483-1g
4-Acetamido-3-nitrobenzoic acid
1539-06-6 98%
1g
$7.00 2024-04-20
Aaron
AR003LB3-1g
4-Acetamido-3-nitrobenzoic acid
1539-06-6 98%
1g
$8.00 2025-01-22
abcr
AB113246-1 g
4-Acetamido-3-nitrobenzoic acid, 97%; .
1539-06-6 97%
1 g
€80.10 2023-07-20
Alichem
A019096432-100g
4-Acetamido-3-nitrobenzoic acid
1539-06-6 97%
100g
322.42 USD
Ambeed
A634752-1g
4-Acetamido-3-nitrobenzoic acid
1539-06-6 98%
1g
$9.0 2025-02-28
Apollo Scientific
OR345029-25g
4-Acetamido-3-nitrobenzoic acid
1539-06-6 98+%
25g
£57.00 2025-02-19
Chemenu
CM155865-100g
4-Acetamido-3-nitrobenzoic acid
1539-06-6 97%
100g
$292
Crysdot LLC
CD12138542-25g
4-Acetamido-3-nitrobenzoic acid
1539-06-6 97%
25g
$115 2024-07-23
Enamine
EN300-103539-0.05g
4-acetamido-3-nitrobenzoic acid
1539-06-6 95%
0.05g
$83.0 2023-10-28

4-Acetamido-3-nitrobenzoic acid Synthesis

4-Acetamido-3-nitrobenzoic acid Suppliers

Shanghai Titan Scientific Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1539-06-6)
MR./MRS.:TAN SUO PING TAI
Phone:18365033617
Email:zhangsn@titansci.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1539-06-6)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1539-06-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
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